ethyl (7Z)-2-(acetylamino)-7-({[(3-iodophenyl)carbonyl]oxy}imino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl (7Z)-2-acetamido-7-(3-iodobenzoyl)oxyimino-5,6-dihydro-4H-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H19IN2O5S/c1-3-27-20(26)16-14-8-5-9-15(17(14)29-18(16)22-11(2)24)23-28-19(25)12-6-4-7-13(21)10-12/h4,6-7,10H,3,5,8-9H2,1-2H3,(H,22,24)/b23-15-
• InChI Key: GTRPLMIGGRRYER-HAHDFKILSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2=NOC(=O)C3=CC(=CC=C3)I)NC(=O)C
• Isomeric SMILES: CCOC(=O)C1=C(SC\2=C1CCC/C2=N/OC(=O)C3=CC(=CC=C3)I)NC(=O)C
• Molecular Formula: C20H19IN2O5S
• Molecular Weight: 526.3 g/mol

Description

Synthesis Analysis

While the specific synthesis for this compound isn’t available, it might involve several steps including acetylation, esterification, and formation of the imino group. The synthesis could potentially start with a benzothiophene derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The benzothiophene ring system is aromatic and planar, while the other functional groups could introduce steric hindrance and affect the overall conformation of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo several types of reactions. For instance, the ester group could undergo hydrolysis, transesterification, or reduction. The imino group could participate in various reactions such as tautomerization or nucleophilic addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For instance, the presence of an ester group could make it somewhat polar, and the aromatic ring could contribute to its stability and potentially its color.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related benzothiophene derivatives involves complex organic reactions to produce compounds with potential for various applications. For instance, the synthesis of 3-amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-ones and their Schiff bases from ethyl 2-(acetylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivatives shows the compound's versatility as a precursor in medicinal chemistry. These compounds have been evaluated for antibacterial, antifungal, and anti-inflammatory activities, with some showing promising results (Narayana et al., 2006).

Biological Activities and Applications

Research has also focused on exploring the biological activities of benzothiophene derivatives. For example, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives has been carried out, showcasing a method for creating compounds with potential antioxidant and antimicrobial properties. The biological activity of these compounds, including their synthesis and evaluation for antimicrobial and antioxidant activities, suggests their utility in developing new therapeutic agents (Mohamed, 2021).

Potential Anticancer Properties

Furthermore, novel thiophene and benzothiophene derivatives have been synthesized and evaluated as anti-cancer agents, demonstrating the potential of these compounds in anticancer research. Some derivatives showed significant activity against various cancer cell lines, highlighting the therapeutic potential of benzothiophene derivatives in oncology (Mohareb et al., 2016).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target. If it’s used in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Future Directions

The potential applications and future directions for this compound would depend largely on its properties and reactivity. It could potentially be used in the development of new materials or pharmaceuticals, or as a building block in complex organic syntheses.